Cas no 66414-18-4 (4-(pyridin-4-yl)methylphenol)

• Product Name: 4-(pyridin-4-yl)methylphenol
• CAS No: 66414-18-4
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 2190524
• PubChem ID: 6424935
• Update Time: 2025-05-24

4-(pyridin-4-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Pyridinylmethyl)phenol
• 4-(pyridin-4-yl)methylphenol
• AKOS020791597
• SCHEMBL9128639
• FQNZRIMTMGOVMD-UHFFFAOYSA-N
• DTXSID901309860
• Phenol, 4-(4-pyridinylmethyl)-
• 4-Pyridin-4-ylmethyl-phenol
• DTXCID901739726
• 815-925-2
• DA-22456
• 66414-18-4
• 4-[(pyridin-4-yl)methyl]phenol
• EN300-1074285
• Z1513816031
• 4-(pyridin-4-ylmethyl)phenol

• Inchi： 1S/C12H11NO/c14-12-3-1-10(2-4-12)9-11-5-7-13-8-6-11/h1-8,14H,9H2
• InChI Key： FQNZRIMTMGOVMD-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CC1C=CN=CC=1

Computed Properties

• Exact Mass: 185.084063974Da
• Monoisotopic Mass: 185.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(pyridin-4-yl)methylphenol

Chemical Profile of 4-(pyridin-4-yl)methylphenol (CAS No. 66414-18-4)

4-(pyridin-4-yl)methylphenol, identified by its CAS number 66414-18-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a phenolic group linked to a pyridine moiety via a methyl bridge, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The molecular structure of 4-(pyridin-4-yl)methylphenol consists of a benzene ring substituted with a hydroxyl group at the para position relative to the methyl-pyridine connection. This arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential biological interactions. The presence of both the pyridine and phenol moieties suggests potential roles in modulating enzyme activities, receptor binding, or serving as intermediates in synthetic pathways.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds like pyridine derivatives, particularly those capable of interacting with biological targets. The pyridin-4-yl moiety in 4-(pyridin-4-yl)methylphenol is particularly noteworthy, as it is known to enhance binding affinity to certain proteins and enzymes. This feature has been exploited in the design of novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most compelling aspects of 4-(pyridin-4-yl)methylphenol is its versatility in chemical modification. The phenolic hydroxyl group can undergo various functionalization reactions, such as esterification, etherification, or sulfonation, allowing for the creation of a diverse library of analogs with tailored properties. These modifications are crucial for optimizing pharmacokinetic profiles, improving solubility, and enhancing bioavailability—key factors in drug development.

Recent studies have begun to explore the pharmacological potential of 4-(pyridin-4-yl)methylphenol and its derivatives. For instance, researchers have investigated its interaction with cytochrome P450 enzymes, which play a critical role in drug metabolism. Preliminary findings suggest that this compound may exhibit inhibitory effects on specific isoforms of cytochrome P450, potentially leading to applications in managing drug-drug interactions or metabolic disorders.

The compound's ability to cross the blood-brain barrier has also been a subject of interest. The lipophilic nature of the methylphenol part combined with the electron-donating effect of the pyridine ring may facilitate its penetration into neural tissues. This characteristic opens avenues for developing treatments targeting central nervous system (CNS) disorders such as Alzheimer's disease, Parkinson's disease, or depression.

In addition to its pharmacological applications, 4-(pyridin-4-yl)methylphenol has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for designing organic semiconductors or ligands for metal coordination complexes. These applications are particularly relevant in the development of sensors, catalysts, and advanced materials with tailored electronic properties.

The synthesis of 4-(pyridin-4-yl)methylphenol typically involves multi-step organic reactions starting from commercially available precursors such as 4-bromopyridine and 2-methylphenol (o-cresol). Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial purposes. Techniques like palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired carbon-carbon bonds between the pyridine and phenol moieties.

From a regulatory perspective, 4-(pyridin-4-yl)methylphenol does not fall under any restricted categories or require special handling under current guidelines. Its stability under standard storage conditions makes it convenient for laboratory use and large-scale production. However, as with any chemical compound intended for pharmaceutical applications, rigorous quality control measures must be implemented to ensure purity and consistency.

The future direction of research on 4-(pyridin-4-yl)methylphenol is likely to focus on expanding its therapeutic potential through structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, scientists can identify derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually into marketable drugs.

In conclusion, 4-(pyridin-4-yl)methylphenol (CAS No. 66414-18-4) represents a fascinating compound with broad applications spanning pharmaceuticals to materials science. Its unique structural features offer opportunities for innovation across multiple disciplines, making it a valuable asset in modern chemical research.